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Compound Name: 8-Bromo-3-nitroquinoline-2,4-diol

Cat. No.: B1524904 Get Quote

Application Notes and Protocols for 8-Bromo-3-
nitroquinoline-2,4-diol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide to the handling, application, and potential

synthesis of 8-Bromo-3-nitroquinoline-2,4-diol. As a novel quinoline derivative, this

compound holds potential for investigation in various research and drug development

programs, particularly those targeting pathways where quinoline scaffolds have shown activity,

such as anticancer and antimicrobial research.[1][2][3] Given the limited direct literature on this

specific molecule, this guide synthesizes data from structurally analogous compounds to

provide a robust framework for its safe and effective use. The protocols herein are designed

with self-validating principles and are grounded in established chemical and safety practices.

Introduction: The Quinoline Scaffold in Drug
Discovery
Quinoline and its derivatives are privileged heterocyclic structures in medicinal chemistry,

forming the core of numerous therapeutic agents.[1] Their biological activities are diverse,

spanning antimalarial, antibacterial, anticancer, and anti-inflammatory applications. The

introduction of a bromine atom and a nitro group, as in 8-Bromo-3-nitroquinoline-2,4-diol,
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can significantly modulate the electronic and steric properties of the quinoline ring, potentially

leading to novel biological activities and target interactions. Specifically, brominated quinolines

have demonstrated potent antiproliferative activity against various cancer cell lines.[1][4] The

diol functionality may enhance solubility and provide additional points for metabolic interaction

or further chemical modification.

Physicochemical Properties and Characterization
Direct experimental data for 8-Bromo-3-nitroquinoline-2,4-diol is not widely available.

However, based on its structure and data from related compounds, the following properties can

be anticipated.

Property
Anticipated
Value/Characteristic

Rationale / Comparative
Compounds

Molecular Formula C₉H₅BrN₂O₄ From structure

Molecular Weight 285.05 g/mol From structure

Appearance
Likely a yellow to brown

crystalline solid

Nitro-aromatic compounds are

often colored.

Melting Point
Expected to be relatively high

(>200 °C)

Similar quinoline diols and

nitro compounds have high

melting points.

Solubility

Sparingly soluble in water,

soluble in polar organic

solvents (DMSO, DMF)

The diol group may increase

water solubility compared to

non-hydroxylated analogs.

Characterization: Standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass

Spectrometry (MS), and Infrared (IR) spectroscopy should be employed to confirm the identity

and purity of the compound.
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Given the presence of bromo and nitro functional groups on a quinoline core, 8-Bromo-3-
nitroquinoline-2,4-diol must be handled with extreme caution as a potentially hazardous

substance. The following precautions are derived from safety data for structurally similar

compounds.[5][6]

Hazard Identification and Personal Protective Equipment
(PPE)
Potential Hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6][7]

Skin and Eye Damage: Causes skin irritation and is expected to cause serious eye damage.

[5][6][8]

Respiratory Irritation: May cause respiratory irritation upon inhalation of dust.[5][6]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[5]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are essential.[5]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile).[5]

Respiratory Protection: A NIOSH-approved respirator with a particulate filter is required when

handling the solid, especially if dust can be generated.[5]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.[5]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[6]

In Case of Skin Contact: Immediately wash the skin with plenty of soap and water while

removing contaminated clothing. Seek medical attention.[5][6]
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In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do. Seek immediate medical attention.[5][6]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[5][6]

Storage and Handling
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials such as strong oxidizing agents, reducing agents,

acids, and alkalis.[5]

All handling of the solid compound should be performed in a certified chemical fume hood to

minimize inhalation exposure.

Ground all equipment containing the material to prevent static discharge.[5]

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. This compound is very toxic to aquatic organisms, so prevent its

release into the environment.[5]

Experimental Protocols
Proposed Synthesis of 8-Bromo-3-nitroquinoline-2,4-diol
The synthesis of this compound is not explicitly detailed in the available literature. However, a

plausible synthetic route can be devised based on established quinoline chemistry.[1][9][10]

The following is a proposed, multi-step synthesis that should be performed by experienced

synthetic chemists.

Workflow for Proposed Synthesis:
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8-Bromoquinoline

Nitration

HNO₃, H₂SO₄

8-Bromo-3-nitroquinoline

Hydroxylation/Oxidation

Oxidizing Agent (e.g., m-CPBA) followed by hydrolysis

8-Bromo-3-nitroquinoline-2,4-diol
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Prepare Stock Solution of Compound

Treat Cells with Serial Dilutions of Compound

Seed Cancer Cells in 96-well plate

Incubate Cells (24h)

Incubate Cells (48-72h)

Add Viability Reagent (e.g., MTT, PrestoBlue)

Incubate

Measure Absorbance/Fluorescence

Calculate IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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